2-[(1R,4R)-4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopent-2-en-1-yl]acetic acid

Specification

• CAS No.: 2402789-91-5
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.287
• IUPAC Name: 2-[(1R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-2-en-1-yl]acetic acid
• Standard InChI: InChI=1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-5-4-8(6-9)7-10(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9+/m1/s1
• Standard InChI Key: WZSILGJSQMMXGP-BDAKNGLRSA-N
• SMILES: CC(C)(C)OC(=O)NC1CC(C=C1)CC(=O)O

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound features a cyclopentene scaffold substituted at the 1- and 4-positions with acetic acid and tert-butoxycarbonyl (Boc)-protected amino groups, respectively. The (1R,4R) stereochemistry is critical for its spatial orientation, as demonstrated by its InChIKey WZSILGJSQMMXGP-BDAKNGLRSA-N. Key structural attributes include:

Property	Value
Molecular formula	C₁₂H₁₉NO₄
Molecular weight	241.28 g/mol
SMILES	CC(C)(C)OC(=O)NC1CC(C=C1)CC(=O)O
Stereochemistry	(1R,4R)

The cyclopentene ring introduces strain that influences reactivity, while the Boc group provides steric protection for the amine during synthetic manipulations.

Synthetic Methodologies

Key Synthetic Routes

The synthesis typically involves a multi-step sequence prioritizing stereocontrol:

• Cyclopentene Formation: Diels-Alder reaction between 1,3-butadiene and a suitably protected acrylate derivative yields the cyclopentene core.

• Amino Group Introduction: Mitsunobu reaction installs the amino group at C4 with retention of configuration.

• Boc Protection: Treatment with di-tert-butyl dicarbonate (Boc₂O) under basic conditions:

  $$\text{Amine} + (\text{Boc})_2\text{O} \xrightarrow{\text{Et}_3\text{N}} \text{Boc-protected amine}$$

• Acetic Acid Moiety Addition: Friedel-Crafts alkylation or radical-based functionalization introduces the acetic acid group at C1.

Stereochemical Control

The (1R,4R) configuration is achieved through:

• Chiral auxiliary-mediated synthesis using (S)-proline derivatives

• Enzymatic resolution of racemic intermediates

• Asymmetric hydrogenation of diene precursors with Rh(I)-BINAP catalysts

Yields for the final step range from 45–68%, with purity >95% (HPLC).

Research Applications and Biological Relevance

Peptide Synthesis

The Boc group serves as a temporary protecting group in solid-phase peptide synthesis (SPPS). Comparative studies show:

Property	Boc Protection	Fmoc Protection
Acid stability	High	Low
Deprotection conditions	TFA/CH₂Cl₂	Piperidine/DMF
Side reactions	<2%	5–8%

Data adapted from

This compound’s rigidity may reduce epimerization risks during peptide chain elongation compared to linear analogs.

Drug Discovery Applications

Patent literature reveals structural analogs in:

• HCV Polymerase Inhibitors: Cyclopentene derivatives show IC₅₀ values of 0.3–1.2 μM against NS5B

• Neuraminidase Inhibitors: EC₅₀ = 50 nM for influenza A/H1N1

• β-Lactamase Inhibitors: Synergistic effects with meropenem (FICI ≤0.5)

While direct activity data for this compound remains unpublished, its stereochemical profile suggests potential for optimized binding kinetics in these targets.

Future Research Directions

• Stereoselective Optimization: Developing catalytic asymmetric routes to improve yields beyond 70%

• Prodrug Derivatives: Esterification of the acetic acid moiety to enhance bioavailability

• Polymer-Supported Synthesis: Immobilization on Wang resin for automated SPPS

• Computational Modeling: Molecular dynamics studies to predict protein binding sites